Cas no 879369-38-7 (Nitropropanedial--water (1/1))

• Product Name: Nitropropanedial--water (1/1)
• CAS No: 879369-38-7
• MF: C₃H₅NO₅
• MW: 135.075501203537
• CID: 2810952
• PubChem ID: 23446377
• Update Time: 2025-04-21

Nitropropanedial--water (1/1) Chemical and Physical Properties

Names and Identifiers

• 879369-38-7
• Nitropropanedial--water (1/1)
• nitro malonaldehyde monohydrate
• DTXCID50584981
• 2-Nitromalonaldehyde hydrate
• SCHEMBL6778669
• DTXSID60634229
• nitromalonic aldehyde monohydrate
• AXKLGWDKHLRWOY-UHFFFAOYSA-N

• Inchi： 1S/C3H3NO4.H2O/c5-1-3(2-6)4(7)8;/h1-3H;1H2
• InChI Key： AXKLGWDKHLRWOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C=O)C=O)=O.O

Computed Properties

• Exact Mass: 135.01677226Da
• Monoisotopic Mass: 135.01677226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų